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Compound of Interest

Compound Name: Carboxyphosphate

Cat. No.: B1215591

Introduction

Carbamoyl Phosphate Synthetase (CPS) is a crucial enzyme that catalyzes the first committed
step in the biosynthesis of pyrimidines and arginine, as well as in the urea cycle.[1] This
enzyme facilitates the ATP-dependent synthesis of carbamoyl phosphate from either ammonia
(EC 6.3.4.16) or the y-amino group of glutamine (EC 6.3.5.5), and bicarbonate.[1] The
mitochondrial form, CPS 1, is a key enzyme in the urea cycle, playing a vital role in the
detoxification of ammonia in the liver.[2] Given its metabolic significance, the accurate
measurement of CPS activity is essential for researchers in biochemistry, drug development,
and for the diagnosis of certain metabolic disorders like CPS1 deficiency.[2][3]

These application notes provide a detailed protocol for a colorimetric assay of Carbamoyl
Phosphate Synthetase activity. The described method is based on the quantification of
citrulline, which is formed from carbamoyl phosphate in a coupled reaction with ornithine
transcarbamylase (OTC).[3][4] This assay is suitable for measuring CPS activity in tissue
homogenates, such as liver biopsies.[3]

Signaling Pathway: The Urea Cycle

Carbamoyl Phosphate Synthetase | (CPS I) is the rate-limiting enzyme in the urea cycle, a
metabolic pathway primarily occurring in the liver that converts toxic ammonia into urea for
excretion. The cycle involves a series of five enzymatic reactions.
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Prepare Tissue Homogenate PITEENE [MEEEHEn [ s
P 9 (Buffer, ATP, MgCl2, NAG, Ornithine, NH4Cl, KHCOs, OTC)

i

Initiate Reaction:
Add tissue homogenate to reaction mixture

Incubate at 37°C

Stop Reaction:
Add Trichloroacetic Acid (TCA)

[ Centrifuge to pellet protein j

[Transfer supernatant)

Add Color Reagent
(Diacetyl monoxime, Thiosemicarbazide, Sulfuric Acid)

Incubate at 100°C for color development

[ Cool to room temperature]

Measure Absorbance at 530 nm

Calculate CPS Activity
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b1215591?utm_src=pdf-custom-synthesis
https://en.wikipedia.org/wiki/Carbamoyl_phosphate_synthetase
https://www.sinobiological.com/molecule/cps1
https://www.sas-centre.org/assays/metabolism/genetic-enzymes/carbamoyl-phosphate-synthetase
https://newprairiepress.org/cgi/viewcontent.cgi?article=1641&context=fgr
https://www.benchchem.com/product/b1215591#carbamoyl-phosphate-synthetase-assay-protocol
https://www.benchchem.com/product/b1215591#carbamoyl-phosphate-synthetase-assay-protocol
https://www.benchchem.com/product/b1215591#carbamoyl-phosphate-synthetase-assay-protocol
https://www.benchchem.com/product/b1215591#carbamoyl-phosphate-synthetase-assay-protocol
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1215591?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1215591?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Methodological & Application

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

5/5

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1215591?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

